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Compound of Interest

Compound Name: 3-Methyloxetan-3-ol

Cat. No.: B170169 Get Quote

Physical Properties of 3-Methyloxetan-3-ol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 3-
Methyloxetan-3-ol, also known by its IUPAC name (3-methyloxetan-3-yl)methanol. This

document is intended to be a comprehensive resource, presenting quantitative data, detailed

experimental methodologies, and visual workflows to support research and development

activities.

Core Physical Properties
The primary physical characteristics of 3-Methyloxetan-3-ol, its boiling point and density, are

crucial for its application in chemical synthesis and formulation. These properties are

summarized below.
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Physical Property Value Conditions

Boiling Point 79 - 80 °C at 40 mmHg

80 °C at 40 mmHg[1][2][3]

353.2 K (80.05 °C) at 0.053 bar (~40 mmHg)[4]

Density 1.024 g/mL at 25 °C[1][2][3]

Experimental Protocols
The following sections detail the standard methodologies for determining the boiling point and

density of a liquid compound such as 3-Methyloxetan-3-ol.

Boiling Point Determination (Reduced Pressure)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For substances that may decompose at their atmospheric boiling point, determination

under reduced pressure is a standard and necessary procedure.

Methodology:

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask

containing the liquid sample (3-Methyloxetan-3-ol) and boiling chips. A thermometer is

positioned so that the top of the bulb is level with the side arm of the distillation head. The

apparatus is connected to a vacuum source with a manometer to monitor the pressure.

Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired

level (e.g., 40 mmHg) using the vacuum pump.

Heating: The sample is gradually heated. As the liquid boils, the vapor rises, and a

condensation ring will be observed. The temperature is recorded when the condensation ring

is stable and surrounds the thermometer bulb.

Data Recording: The stable temperature reading is recorded as the boiling point at the

measured pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scribd.com/document/436259191/Density
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://ayalytical.com/astm-d7777/
https://www.scribd.com/document/436259191/Density
https://www.fpharm.uniba.sk/fileadmin/faf/Pracoviska-subory/KFCHL/ENG/lectures/Physics/AP_3__DENSITY_PYCNOMETER_23.09.19_po_oprave.pdf
https://www.quora.com/What-is-standard-procedure-to-measure-boiling-point-of-any-liquid
https://www.benchchem.com/product/b170169?utm_src=pdf-body
https://www.benchchem.com/product/b170169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density Determination (Pycnometer Method)
The density of a liquid can be precisely determined using a pycnometer, which is a flask with a

specific, accurately known volume.

Methodology:

Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried. Its empty mass

(m₁) is accurately measured using an analytical balance.

Calibration with Water: The pycnometer is filled with distilled water of a known temperature

(e.g., 25 °C) and weighed (m₂). The volume of the pycnometer (V) can be calculated using

the known density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with the sample

liquid (3-Methyloxetan-3-ol) at the same temperature. The filled pycnometer is then

weighed (m₃).

Density Calculation: The density of the sample (ρ) is calculated using the formula: ρ = (m₃ -

m₁) / V.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols for determining

the boiling point and density of 3-Methyloxetan-3-ol.
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Apparatus Setup Measurement Result

Assemble Distillation Apparatus Add Sample & Boiling Chips Position Thermometer Reduce Pressure to 40 mmHgConnect to Vacuum Heat Sample Gently Observe Stable Condensation Ring Record Temperature Boiling Point at Reduced PressureFinal Value

Preparation & Calibration

Sample Measurement

Calculation

Clean & Dry Pycnometer

Weigh Empty Pycnometer (m1) Fill with Distilled Water at 25°C

Weigh Pycnometer with Water (m2)

Calculate Pycnometer Volume (V)

Fill Pycnometer with Sample at 25°C

Weigh Pycnometer with Sample (m3)

Calculate Density
ρ = (m3 - m1) / V
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. fpharm.uniba.sk [fpharm.uniba.sk]

3. quora.com [quora.com]

4. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity
of Liquid [ayalytical.com]

To cite this document: BenchChem. [Physical properties of 3-Methyloxetan-3-ol (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b170169#physical-properties-of-3-methyloxetan-3-ol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

